Cas no 24636-93-9 (3-(4-methylpiperazin-1-yl)propanehydrazide)

• Product Name: 3-(4-methylpiperazin-1-yl)propanehydrazide
• CAS No: 24636-93-9
• MF: C₈H₁₈N₄O
• MW: 186.254721164703
• MDL: MFCD04624246
• CID: 271660
• PubChem ID: 2400453
• Update Time: 2025-04-19

3-(4-methylpiperazin-1-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanoicacid, 4-methyl-, hydrazide
• 3-(4-Methyl-1-piperazinyl)propanohydrazide
• 3-(4-METHYL-PIPERAZIN-1-YL)-PROPIONIC ACID HYDRAZIDE
• 3-(4-methylpiperazin-1-yl)propionic acid hydrazide
• 3-< 4-Methyl-piperazino> -propionsaeure-hydrazid
• AC1M6KVK
• AC1Q3ZY6
• BBL002940
• CTK1A4825
• Oprea1_601263
• STK329995
• SureCN9471513
• SCHEMBL9471513
• CS-0219287
• C8H18N4O
• DTXSID90368500
• AKOS000122640
• 1-Piperazinepropanoic acid, 4-methyl-, hydrazide
• Z56950533
• J-015610
• 24636-93-9
• EN300-03591
• 3-(4-methylpiperazin-1-yl)propanehydrazide
• MFCD04624246
• G34109

• MDL： MFCD04624246
• Inchi： 1S/C8H18N4O/c1-11-4-6-12(7-5-11)3-2-8(13)10-9/h2-7,9H2,1H3,(H,10,13)
• InChI Key： XYBQNPLHPCQDMJ-UHFFFAOYSA-N
• SMILES： O=C(CCN1CCN(C)CC1)NN

Computed Properties

• Exact Mass: 188.1639
• Monoisotopic Mass: 188.163711
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64
• XLogP3: -1.4

Experimental Properties

• Boiling Point: 378.6°C at 760 mmHg
• Flash Point: 182.8°C
• PSA: 64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives